Palmitoylethanolamide Palmitoylethanolamide Palmitoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of palmitic (hexadecanoic) acid. It has a role as an anti-inflammatory drug, an antihypertensive agent, a neuroprotective agent and an anticonvulsant. It is a N-(long-chain-acyl)ethanolamine, an endocannabinoid and a N-(saturated fatty acyl)ethanolamine. It is functionally related to a hexadecanoic acid.
A cannabinoid receptor-inactive eCB-related molecule used as prophylactic in helping to prevent respiratory viral infection. Palmidrol is available for human use as a supplement (400 mg capsules) and as food for medical purposes In Italy and Spain (300 mg and 600 mg tablets).
Palmitoylethanolamide is a natural product found in Brassica napus, Saccharomyces cerevisiae, and Caenorhabditis elegans with data available.
Palmidrol is a natural fatty acid amide that is both a food component and an endogenously synthesized compound, with potential analgesic and anti-inflammatory activities. Upon administration, palmidrol may inhibit the release of pro-inflammatory mediators from activated mast cells. This may reduce inflammation and pain.
Brand Name: Vulcanchem
CAS No.: 544-31-0
VCID: VC20875116
InChI: InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)
SMILES: CCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula: C18H37NO2
Molecular Weight: 299.5 g/mol

Palmitoylethanolamide

CAS No.: 544-31-0

Cat. No.: VC20875116

Molecular Formula: C18H37NO2

Molecular Weight: 299.5 g/mol

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Palmitoylethanolamide - 544-31-0

Specification

Description Palmitoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of palmitic (hexadecanoic) acid. It has a role as an anti-inflammatory drug, an antihypertensive agent, a neuroprotective agent and an anticonvulsant. It is a N-(long-chain-acyl)ethanolamine, an endocannabinoid and a N-(saturated fatty acyl)ethanolamine. It is functionally related to a hexadecanoic acid.
A cannabinoid receptor-inactive eCB-related molecule used as prophylactic in helping to prevent respiratory viral infection. Palmidrol is available for human use as a supplement (400 mg capsules) and as food for medical purposes In Italy and Spain (300 mg and 600 mg tablets).
Palmitoylethanolamide is a natural product found in Brassica napus, Saccharomyces cerevisiae, and Caenorhabditis elegans with data available.
Palmidrol is a natural fatty acid amide that is both a food component and an endogenously synthesized compound, with potential analgesic and anti-inflammatory activities. Upon administration, palmidrol may inhibit the release of pro-inflammatory mediators from activated mast cells. This may reduce inflammation and pain.
CAS No. 544-31-0
Molecular Formula C18H37NO2
Molecular Weight 299.5 g/mol
IUPAC Name N-(2-hydroxyethyl)hexadecanamide
Standard InChI InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)
Standard InChI Key HXYVTAGFYLMHSO-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCC(=O)NCCO
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NCCO
Appearance Assay:≥98%A crystalline solid
Melting Point 98.5 °C

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